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Compound of Interest

Compound Name: 14-Hydroxydocosahexaenoic acid

CAS No.: 86360-66-9

Cat. No.: B1236326

Get Quote

Executive Summary
14(S)-HDoHE (14(S)-hydroxy-4Z,7Z,10Z,12E,16Z,19Z-docosahexaenoic acid) is a bioactive

lipid mediator and a specific pathway marker for the biosynthesis of Maresins (Macrophage

Mediators in Resolving Inflammation).[1] Produced endogenously from Docosahexaenoic Acid

(DHA) via the 12-lipoxygenase (12-LOX) pathway, its precise stereochemistry—specifically the

S configuration at carbon 14 and the E,Z geometry of its conjugated diene system—is critical

for its biological function and conversion into the pro-resolving mediator Maresin 1 (MaR1).[1]

This guide provides a rigorous examination of its molecular architecture, biosynthetic origin,

and validated protocols for its analytical separation from non-enzymatic isomers.

Molecular Architecture & Stereochemistry
The biological potency of 14(S)-HDoHE is dictated by its specific stereochemical configuration.

Unlike auto-oxidation products which result in racemic mixtures (14R/S), the enzymatic product

is strictly the 14(S) enantiomer.

Chemical Identity[2]
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Common Name: 14(S)-HDoHE (also referred to as 14(S)-HDHA)[1][2]

IUPAC Name: (4Z,7Z,10Z,12E,14S,16Z,19Z)-14-hydroxydocosa-4,7,10,12,16,19-hexaenoic

acid[1][3]

Molecular Formula: C₂₂H₃₂O₃

Exact Mass: 344.2351 Da

Precursor: Docosahexaenoic Acid (DHA, C22:6 n-3)

Stereochemical Configuration
The molecule features a unique conjugated diene system introduced during the lipoxygenase

reaction. The key structural elements are:

Chiral Center: Carbon 14 possesses an (S) configuration. This is the site of oxygen insertion

by 12-LOX.

Conjugated Diene System: The double bonds at positions 10 and 12 form a conjugated

system.

C10-C11:cis (Z) geometry (retained from DHA).

C12-C13:trans (E) geometry (formed during the enzymatic hydrogen abstraction and

rearrangement).

Isolated Double Bonds: The remaining double bonds at C4, C7, C16, and C19 retain their

original cis (Z) geometry from the DHA precursor.

Structural Causality: The trans (E) geometry at C12 is thermodynamically favored during the

delocalization of the pentadienyl radical intermediate generated by 12-LOX, distinguishing it

from the all-cis geometry of the parent DHA.

Biosynthetic Pathway (Mechanism of Action)
The synthesis of 14(S)-HDoHE is the initiating step in the formation of the Maresin family of

Specialized Pro-resolving Mediators (SPMs). This process is driven by Human 12-
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Lipoxygenase (h12-LOX) in macrophages.

Enzymatic Cascade
Substrate Recognition: h12-LOX binds free DHA released from membrane phospholipids.

Hydrogen Abstraction: The enzyme abstracts a hydrogen atom from the bis-allylic Carbon 12

(or Carbon 11 depending on numbering convention relative to methyl end, but C12 in

carboxyl numbering).

Oxygen Insertion: Molecular oxygen is inserted stereospecifically at Carbon 14 in the S

configuration, generating the intermediate 14(S)-HpDHA (14-hydroperoxydocosahexaenoic

acid).

Reduction: 14(S)-HpDHA is rapidly reduced by cellular peroxidases (e.g., Glutathione

Peroxidase) to the stable alcohol 14(S)-HDoHE.

Downstream Conversion: Alternatively, 14(S)-HpDHA serves as the substrate for a second

enzymatic epoxidation by 12-LOX to form 13(S),14(S)-epoxy-Maresin, which is subsequently

hydrolyzed to Maresin 1.[1][4]

Pathway Visualization
The following diagram illustrates the critical flux from DHA to Maresin 1, highlighting 14(S)-

HDoHE as the central checkpoint.
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Caption: Biosynthetic cascade of 14(S)-HDoHE from DHA via 12-LOX, leading to Maresin 1

production.[1][4][5][6]

Analytical Characterization & Protocols
Accurate identification of 14(S)-HDoHE requires distinguishing it from its R-isomer (often a

product of non-enzymatic oxidation) and other positional isomers.

Quantitative Data Summary
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Parameter Value / Characteristic Note

Precursor Ion (m/z) 343.2 Negative Ion Mode [M-H]⁻

Diagnostic Fragment 205 Cleavage at C13-C14 bond

Secondary Fragment 221
Loss of CO₂ from cleavage

product

UV Absorbance 236 nm
Characteristic of conjugated

diene

Chromatography Chiral Phase
Required to separate S/R

enantiomers

Mass Spectrometry Fragmentation Logic
The fragmentation pattern of 14(S)-HDoHE in negative electrospray ionization (ESI-) is driven

by alpha-cleavage relative to the hydroxyl group.

Precursor: [M-H]⁻ = m/z 343.

Primary Cleavage (C13-C14): Rupture of the bond between Carbon 13 and Carbon 14 yields

a carboxyl-containing fragment containing carbons C1 through C13.

Calculation: C₁₃H₁₇O₂⁻ = (12×13) + 17 + (16×2) = 156 + 17 + 32 = 205 Da.

Result: The ion at m/z 205 is the definitive diagnostic peak for 14-hydroxy substitution on a

DHA backbone.

Experimental Protocol: Extraction and Analysis
Objective: Isolate 14(S)-HDoHE from biological matrices (e.g., macrophage supernatants,

plasma) and verify stereochemistry.

Step 1: Solid Phase Extraction (SPE)
Cartridge: C18 reversed-phase cartridges (e.g., 500 mg).

Conditioning: Wash with 1 volume Methanol, followed by 1 volume Water (pH 3.5).
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Loading: Acidify sample to pH 3.5 (to protonate carboxyl groups) and load.

Wash: Wash with Water (pH 3.5) to remove salts/proteins. Wash with n-Hexane to remove

neutral lipids.

Elution: Elute lipid mediators with Methyl Formate.

Drying: Evaporate solvent under a gentle stream of nitrogen gas.

Step 2: LC-MS/MS Analysis (Targeted)
System: UHPLC coupled to Triple Quadrupole MS.[6]

Mobile Phase:

A: Water + 0.01% Acetic Acid

B: Methanol + 0.01% Acetic Acid

Column: C18 Reversed-Phase (for general separation) or Chiralpak AD-RH (for enantiomer

separation).

MRM Transition: Monitor 343 > 205 (Quantifier) and 343 > 59 (Qualifier, carboxylate).

Step 3: Chiral Verification (Critical for E-E-A-T)
To prove enzymatic origin (14S) versus auto-oxidation (14R/S mix), chiral chromatography is

mandatory.

Column: Chiralpak AD-RH (150 x 2.1 mm, 5 µm).

Mobile Phase: Gradient of Methanol/Water/Acetonitrile.

Validation: Compare retention time against authentic 14(S)-HDoHE and 14(R)-HDoHE

standards. 14(S)-HDoHE typically elutes distinctively from the R-isomer.

Analytical Workflow Diagram
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Caption: Workflow for the extraction and chiral verification of 14(S)-HDoHE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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